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Compound of Interest

Compound Name: H-D-Phe-OtBu.HCl

Cat. No.: B555534 Get Quote

An In-depth Technical Guide to H-D-Phe-
OtBu.HCl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of H-D-Phe-OtBu.HCl, also known as

D-Phenylalanine tert-butyl ester hydrochloride. It is a protected form of the essential amino acid

D-Phenylalanine. This compound serves as a crucial building block in peptide synthesis and is

noted for its role in various biological processes, including the biosynthesis of catecholamines

and as an anti-enkephalinase agent.

Core Compound Data
The fundamental chemical and physical properties of H-D-Phe-OtBu.HCl are summarized

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Citations

CAS Number 3403-25-6 [1][2][3]

Molecular Formula C13H19NO2*ClH [2]

Molecular Weight 257.76 g/mol [2][4][5]

Appearance White to off-white solid/powder [2][5]

Melting Point 208-211°C [2]

Boiling Point 336.9°C at 760 mmHg [2]

Flash Point 157.6°C [2]

Solubility
Soluble in water. Soluble in

DMSO (≥ 100 mg/mL).
[2][4]

Storage Temperature 0-6°C [2]

Experimental Protocols and Applications
H-D-Phe-OtBu.HCl is primarily utilized as a protected amino acid in solid-phase peptide

synthesis (SPPS). The tert-butyl ester group protects the carboxylic acid moiety of D-

phenylalanine, preventing it from reacting during the coupling of the amino group to the

growing peptide chain.

General Protocol for Use in Solid-Phase Peptide Synthesis (SPPS):

A detailed methodology for the incorporation of H-D-Phe-OtBu.HCl into a peptide sequence via

SPPS is outlined below. This is a representative protocol and may require optimization based

on the specific peptide sequence and scale.
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Resin Preparation
Amino Acid Coupling

H-D-Phe-OtBu.HCl Incorporation
Cleavage and Purification

1. Swelling of Resin
(e.g., Wang or Rink Amide resin)
in a suitable solvent (e.g., DMF).

2. Fmoc-Deprotection
Removal of the Fmoc protecting group

from the resin-bound amino acid
using a piperidine solution in DMF.

Start Synthesis

3. Amino Acid Activation
Activation of the next Fmoc-protected

amino acid (e.g., Fmoc-Ala-OH)
with a coupling reagent (e.g., HBTU/HOBt)

and a base (e.g., DIPEA).

4. Coupling Reaction
Addition of the activated amino acid

to the deprotected resin to form
a new peptide bond.

5. Washing
Thorough washing of the resin

with DMF to remove excess reagents.

6. Fmoc-Deprotection
Removal of the Fmoc group from the

N-terminal of the growing peptide chain.

Repeat for each
amino acid

7. H-D-Phe-OtBu.HCl Activation
Activation of H-D-Phe-OtBu.HCl with a

coupling reagent and base.

8. Coupling of D-Phenylalanine
Addition of activated H-D-Phe-OtBu.HCl

to the resin-bound peptide.

9. Washing
Final washing steps with DMF and other

solvents (e.g., DCM, Methanol).

10. Cleavage from Resin
Treatment with a cleavage cocktail

(e.g., TFA/TIS/H2O) to cleave the peptide
from the resin and remove side-chain

protecting groups, including the tert-butyl ester.

Final Step
11. Purification

Purification of the crude peptide
using reverse-phase HPLC.

Click to download full resolution via product page

Workflow for Solid-Phase Peptide Synthesis using H-D-Phe-OtBu.HCl.

Biological Significance and Signaling Pathways
H-D-Phe-OtBu.HCl, as a precursor to D-phenylalanine, is implicated in pathways that

modulate pain and mood. D-phenylalanine is known to inhibit enkephalinases, enzymes that

degrade enkephalins. Enkephalins are endogenous opioid peptides that play a significant role

in pain management by binding to opioid receptors. By inhibiting their degradation, D-

phenylalanine can potentiate and prolong the analgesic effects of enkephalins.
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Mechanism of D-Phenylalanine in potentiating enkephalin-mediated analgesia.

This inhibition of enkephalin degradation leads to a higher concentration of enkephalins in the

synaptic cleft, increasing their binding to opioid receptors on the postsynaptic neuron. This, in

turn, enhances the downstream signaling that results in an analgesic effect. The use of H-D-
Phe-OtBu.HCl in the synthesis of peptides containing D-phenylalanine can, therefore, be a

strategy for developing novel therapeutics for pain management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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